Cas no 868228-62-0 (N-benzyl-2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-(2-hydroxyethyl)acetamide)

• Product Name: N-benzyl-2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-(2-hydroxyethyl)acetamide
• CAS No: 868228-62-0
• MF: C₁₅H₁₇N₃O₄
• MW: 303.313183546066
• CID: 6016335
• Update Time: 2025-07-19

N-benzyl-2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-(2-hydroxyethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-(2-hydroxyethyl)acetamide
• 4-Pyrimidineacetamide, 1,2,3,6-tetrahydro-N-(2-hydroxyethyl)-2,6-dioxo-N-(phenylmethyl)-

• Inchi： 1S/C15H17N3O4/c19-7-6-18(10-11-4-2-1-3-5-11)14(21)9-12-8-13(20)17-15(22)16-12/h1-5,8,19H,6-7,9-10H2,(H2,16,17,20,22)
• InChI Key： VJLMTCISLKNWJB-UHFFFAOYSA-N
• SMILES： C1(=O)NC(=O)C=C(CC(N(CCO)CC2=CC=CC=C2)=O)N1

Experimental Properties

• Density: 1.304±0.06 g/cm3(Predicted)
• pka: 8.82±0.10(Predicted)

Additional information on N-benzyl-2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-(2-hydroxyethyl)acetamide

Comprehensive Overview of N-benzyl-2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-(2-hydroxyethyl)acetamide (CAS No. 868228-62-0)

N-benzyl-2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-(2-hydroxyethyl)acetamide (CAS No. 868228-62-0) is a specialized organic compound with a unique molecular structure that combines a benzyl group, a tetrahydropyrimidine core, and a hydroxyethyl moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. Its structural features make it a promising candidate for targeting specific biological pathways, particularly in the context of enzyme inhibition and receptor modulation.

The compound's CAS number 868228-62-0 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents. Researchers often search for N-benzyl-2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-(2-hydroxyethyl)acetamide synthesis or 868228-62-0 suppliers to explore its commercial availability or synthetic routes. The growing interest in small molecule therapeutics and precision medicine has further elevated the relevance of such compounds, as they offer tailored solutions for complex diseases.

One of the key advantages of N-benzyl-2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-(2-hydroxyethyl)acetamide lies in its versatility. The hydroxyethyl group enhances solubility, while the benzyl moiety contributes to lipophilicity, striking a balance critical for bioavailability. This makes it a valuable scaffold for designing prodrugs or bioconjugates, topics frequently searched in pharmacology forums and academic databases. Additionally, its tetrahydropyrimidine core is structurally analogous to uracil, suggesting potential interactions with nucleic acids or related enzymes.

Recent trends in AI-driven drug discovery have also spotlighted compounds like CAS 868228-62-0. Machine learning models often utilize such molecules to predict binding affinities or ADMET properties (absorption, distribution, metabolism, excretion, and toxicity). Queries like "N-benzyl-2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-(2-hydroxyethyl)acetamide bioactivity" reflect the demand for data-driven insights into its therapeutic potential. Furthermore, the compound's relevance in cancer research and neurodegenerative diseases aligns with current biomedical priorities.

From a synthetic chemistry perspective, the preparation of N-benzyl-2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-(2-hydroxyethyl)acetamide involves multi-step reactions, often starting with 2,6-dioxotetrahydropyrimidine derivatives. Researchers frequently optimize conditions to improve yield and purity, addressing common challenges like regioselectivity and side product formation. These topics are widely discussed in organic chemistry communities, with searches for "868228-62-0 synthetic protocol" or "N-benzyl-2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-(2-hydroxyethyl)acetamide characterization" highlighting the technical interest.

In conclusion, N-benzyl-2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-(2-hydroxyethyl)acetamide (CAS No. 868228-62-0) represents a compelling case study in modern medicinal chemistry. Its structural complexity, combined with its potential applications in drug design and biomolecular research, ensures its continued relevance. As the scientific community delves deeper into personalized medicine and targeted therapies, compounds like this will remain at the forefront of innovation.